Cas no 476-46-0 (1,4,6,8-Tetrahydroxy-3-methylanthraquinone)

• Product Name: 1,4,6,8-Tetrahydroxy-3-methylanthraquinone
• CAS No: 476-46-0
• Molecular Formula: C₁₅H₁₀O₆
• Molecular Weight: 286.2363
• CID: 329021

1,4,6,8-Tetrahydroxy-3-methylanthraquinone Properties

Names and Identifiers

• 9,10-Anthracenedione,1,4,5,7-tetrahydroxy-2-methyl-
• 1,4,5,7-tetrahydroxy-2-methylanthracene-9,10-dione
• CATENARIN
• CATENARIN(RG)
• 1,4,5,7-tetrahydroxy-2-methyl-9,10-anthraquinone
• 1,4,5,7-tetrahydroxy-2-methyl-anthraquinone
• 1,4,6,8-tetrahydroxy-3-methylanthraquinone
• 4-Hydroxyemodin
• 5-Hydroxyemodin
• Caterarin
• Katenarin

• InChIKey： VWDXGKUTGQJJHJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H10O6/c1-5-2-8(17)11-12(13(5)19)14(20)7-3-6(16)4-9(18)10(7)15(11)21/h2-4,16-19H,1H3
• SMILES： OC1C=C(O)C2C(C3=C(O)C=C(C)C(O)=C3C(=O)C=2C=1)=O

Computed Properties

• Exact Mass: 286.04800

Experimental Properties

• LogP: 1.59280
• PSA: 115.06000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones